Cas no 2228800-01-7 (1-(3-ethoxyphenyl)-2-fluoroethan-1-ol)

• Product Name: 1-(3-ethoxyphenyl)-2-fluoroethan-1-ol
• CAS No: 2228800-01-7
• MF: C₁₀H₁₃FO₂
• MW: 184.207426786423
• CID: 6221122
• PubChem ID: 165654909
• Update Time: 2025-08-03

1-(3-ethoxyphenyl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxyphenyl)-2-fluoroethan-1-ol
• 2228800-01-7
• EN300-1768869

• Inchi： 1S/C10H13FO2/c1-2-13-9-5-3-4-8(6-9)10(12)7-11/h3-6,10,12H,2,7H2,1H3
• InChI Key： UGUMUWDMXVHPNP-UHFFFAOYSA-N
• SMILES： FCC(C1C=CC=C(C=1)OCC)O

Computed Properties

• Exact Mass: 184.08995782g/mol
• Monoisotopic Mass: 184.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(3-ethoxyphenyl)-2-fluoroethan-1-ol

Comprehensive Overview of 1-(3-ethoxyphenyl)-2-fluoroethan-1-ol (CAS No. 2228800-01-7): Properties, Applications, and Industry Insights

1-(3-ethoxyphenyl)-2-fluoroethan-1-ol (CAS No. 2228800-01-7) is a fluorinated aromatic alcohol with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its ethoxy-phenyl backbone and fluoroethyl substitution, has garnered attention due to its unique structural features and reactivity. Researchers are increasingly exploring its utility in drug discovery, particularly in the design of enzyme inhibitors and receptor modulators. The presence of both fluorine and ethoxy groups enhances its metabolic stability, making it a valuable intermediate in medicinal chemistry.

In recent years, the demand for fluorinated compounds like 1-(3-ethoxyphenyl)-2-fluoroethan-1-ol has surged, driven by trends in precision medicine and sustainable agriculture. A common query among scientists is: "How does fluorination improve the bioavailability of small molecules?" This compound serves as a case study, demonstrating how fluorine atoms can alter lipophilicity and hydrogen-bonding interactions, thereby optimizing pharmacokinetic profiles. Additionally, its ethoxy moiety offers synthetic versatility, enabling further derivatization for targeted applications.

The synthesis of CAS No. 2228800-01-7 typically involves multi-step organic reactions, including Friedel-Crafts alkylation and fluorination protocols. Industry professionals frequently search for "efficient synthetic routes to fluorinated aromatic alcohols," highlighting the need for scalable and cost-effective methodologies. Recent advancements in catalytic fluorination have reduced reliance on hazardous reagents, aligning with the global push toward green chemistry. This shift resonates with environmental, social, and governance (ESG) priorities in the chemical sector.

Beyond pharmaceuticals, 1-(3-ethoxyphenyl)-2-fluoroethan-1-ol finds niche applications in material science, where its aromatic-fluorine synergy contributes to the development of liquid crystals and polymer additives. Searches for "high-performance fluorinated materials" underscore its relevance in electronics and coatings. The compound’s thermal stability and solubility properties make it a candidate for advanced formulations, addressing challenges in durability and energy efficiency.

Analytical characterization of this compound employs techniques such as NMR spectroscopy, HPLC, and mass spectrometry. Quality control remains a critical focus, as evidenced by queries like "How to validate purity of fluorinated intermediates?" Rigorous testing ensures compliance with regulatory standards, particularly in Good Manufacturing Practice (GMP) settings. The CAS registry number 2228800-01-7 serves as a universal identifier, streamlining procurement and literature searches across databases.

Looking ahead, 1-(3-ethoxyphenyl)-2-fluoroethan-1-ol exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability to diverse research needs—from drug development to functional materials—positions it as a compound of enduring interest. As AI-driven molecular design accelerates discovery, compounds like this will play pivotal roles in addressing unmet scientific and industrial challenges.